3-Cyclopentyl-3-hydroxypropanenitrile
Overview
Description
3-Cyclopentyl-3-hydroxypropanenitrile is a chemical compound with the molecular formula C8H13NO and a molecular weight of 139.19 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of 3-Cyclopentyl-3-hydroxypropanenitrile involves the bioreduction of 3-cyclopentyl-3-ketopropanenitrile . A carbonyl reductase (PhADH) from Paraburkholderia hospita catalyzes the reduction of 3-cyclopentyl-3-ketopropanenitrile, giving the (S)-alcohol . Rational engineering of PhADH resulted in a double mutant H93C/A139L, which enhanced the enantioselectivity from 85% to >98%, as well as a 6.3-fold improvement in the specific activity .Molecular Structure Analysis
The InChI code for 3-Cyclopentyl-3-hydroxypropanenitrile is 1S/C8H13NO/c9-6-5-8(10)7-3-1-2-4-7/h7-8,10H,1-5H2 . The structure of this compound includes a cyclopentyl group attached to a hydroxypropanenitrile group .Chemical Reactions Analysis
The key chemical reaction involved in the formation of 3-Cyclopentyl-3-hydroxypropanenitrile is the reduction of 3-cyclopentyl-3-ketopropanenitrile . This reaction is catalyzed by a carbonyl reductase enzyme .Physical And Chemical Properties Analysis
3-Cyclopentyl-3-hydroxypropanenitrile is a liquid at room temperature . The exact values for its density, boiling point, and melting point are not provided in the search results .Scientific Research Applications
Key Precursor for Ruxolitinib Synthesis
“3-Cyclopentyl-3-hydroxypropanenitrile” is a key precursor for the synthesis of Ruxolitinib , a medication used to treat certain types of cancer .
Bioreduction of 3-cyclopentyl-3-ketopropanenitrile
The compound can be obtained through the bioreduction of 3-cyclopentyl-3-ketopropanenitrile. A carbonyl reductase from Paraburkholderia hospita catalyzes this reduction, producing the (S)-alcohol with 85% enantiomeric excess .
Enzyme Engineering
The compound has been used in studies involving enzyme engineering. For instance, a carbonyl reductase was engineered to improve the enantioselectivity of the reduction process from 85% to over 98%, resulting in a 6.3-fold improvement in specific activity .
High Concentration Production
The compound can be produced at high concentrations. In one study, it was prepared at 200g/L (1.5M) substrate concentration .
Reduction of β-substituted-β-ketonitriles
The compound has been used in studies involving the reduction of β-substituted-β-ketonitriles. The results showed that the variant H93C/A139L was a powerful biocatalyst for this reduction .
Safety and Hazards
Future Directions
The bioreduction of 3-cyclopentyl-3-ketopropanenitrile offers an attractive method to access this important compound . The development of a double mutant H93C/A139L of the carbonyl reductase PhADH has significantly improved the enantioselectivity and specific activity of the enzyme . This suggests potential future directions in further optimizing this biocatalyst for the efficient production of 3-Cyclopentyl-3-hydroxypropanenitrile .
properties
IUPAC Name |
3-cyclopentyl-3-hydroxypropanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c9-6-5-8(10)7-3-1-2-4-7/h7-8,10H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNCFMUGYSVLAHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CC#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopentyl-3-hydroxypropanenitrile | |
CAS RN |
906453-83-6 |
Source
|
| Record name | 3-cyclopentyl-3-hydroxypropanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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